Cas no 100249-54-5 (1,4-Dimethoxycyclohexane)
1,4-Dimethoxycyclohexane structure
Product Name:1,4-Dimethoxycyclohexane
CAS No:100249-54-5
MF:C8H16O2
MW:144.211442947388
CID:2860423
Update Time:2023-08-10
1,4-Dimethoxycyclohexane Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Dimethoxycyclohexane
- Cyclohexane, 1,4-dimethoxy-, cis-
- Cyclohexane, 1,4-dimethoxy-, trans-
- cis-1,4-Dimethoxycyclohexane
- trans-1,4-Dimethoxycyclohexane
- 1alpha,4beta-Dimethoxycyclohexane
- 1,4-Dimethoxycyclohexane, (Z)-
- 1alpha,4alpha-Dimethoxycyclohexane
- ST018512
-
- Inchi: 1S/C8H16O2/c1-9-7-3-5-8(10-2)6-4-7/h7-8H,3-6H2,1-2H3
- InChI Key: SVHAWXAAVLMPLW-UHFFFAOYSA-N
- SMILES: O(C)C1CCC(CC1)OC
Computed Properties
- Exact Mass: 144.11503g/mol
- Monoisotopic Mass: 144.11503g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 73.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 144.21g/mol
- XLogP3: 1.3
- Topological Polar Surface Area: 18.5
1,4-Dimethoxycyclohexane Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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